1-Amino-2-(4-chlorophenyl)propan-2-ol
Overview
Description
1-Amino-2-(4-chlorophenyl)propan-2-ol, commonly known as 4-chlorophenylalanine (4-CP), is a synthetic amino acid found in a variety of biological and chemical processes. It is an important building block for many biochemical and physiological processes, and its properties have been studied extensively in the laboratory. 4-CP has many applications in scientific research, including its use as a substrate for enzyme-catalyzed reactions, as a drug target, and as a potential therapeutic agent.
Scientific Research Applications
Chemical Synthesis
“1-Amino-2-(4-chlorophenyl)propan-2-ol” can be used as a building block in the synthesis of various complex molecules. Its structure, which includes an amino group and a chlorophenyl group, makes it a versatile compound in organic synthesis .
Pharmaceutical Research
This compound could potentially be used in pharmaceutical research. The presence of the chlorophenyl group might make it a candidate for research into medications that target specific receptors or enzymes .
Materials Science
In the field of materials science, “1-Amino-2-(4-chlorophenyl)propan-2-ol” could be used in the development of new materials. Its unique structure could contribute to the properties of these materials.
Analytical Chemistry
“1-Amino-2-(4-chlorophenyl)propan-2-ol” could be used in analytical chemistry, possibly as a standard or a reagent. Its well-defined structure and properties make it suitable for such applications.
Biomedical Research
In biomedical research, this compound could be used to study biological systems. For example, it could be used to investigate the effects of chlorophenyl compounds on biological tissues or cells.
Education
“1-Amino-2-(4-chlorophenyl)propan-2-ol” could be used in educational settings, such as university laboratories, to demonstrate various chemical reactions and techniques to students .
Mechanism of Action
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of 1-Amino-2-(4-chlorophenyl)propan-2-ol . These factors could include the pH and temperature of the environment, the presence of other molecules, and the specific characteristics of the target cells or tissues.
properties
IUPAC Name |
1-amino-2-(4-chlorophenyl)propan-2-ol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H12ClNO/c1-9(12,6-11)7-2-4-8(10)5-3-7/h2-5,12H,6,11H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HQYNVCFWWOMLMF-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(CN)(C1=CC=C(C=C1)Cl)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H12ClNO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90588721 |
Source
|
| Record name | 1-Amino-2-(4-chlorophenyl)propan-2-ol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90588721 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
185.65 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-Amino-2-(4-chlorophenyl)propan-2-ol | |
CAS RN |
802565-41-9 |
Source
|
| Record name | 1-Amino-2-(4-chlorophenyl)propan-2-ol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90588721 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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